5-(3-bromophenyl)-1,3-dimethyl-6-(phenylamino)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C20H16BrN3O3
• Molecular Weight: 426.3 g/mol
• IUPAC Name: 6-anilino-5-(3-bromophenyl)-1,3-dimethylfuro[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H16BrN3O3/c1-23-18(25)16-15(12-7-6-8-13(21)11-12)17(22-14-9-4-3-5-10-14)27-19(16)24(2)20(23)26/h3-11,22H,1-2H3
• InChI Key: UJRVUBXJBWQHNR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=C(O2)NC3=CC=CC=C3)C4=CC(=CC=C4)Br)C(=O)N(C1=O)C

Description

5-(3-bromophenyl)-1,3-dimethyl-6-(phenylamino)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione is a heterocyclic compound that belongs to the class of furo[2,3-d]pyrimidines. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The structure of this compound includes a furo[2,3-d]pyrimidine core with various substituents, including a bromophenyl group, a dimethyl group, and a phenylamino group.

Preparation Methods

The synthesis of 5-(3-bromophenyl)-1,3-dimethyl-6-(phenylamino)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione can be achieved through several synthetic routes. One common method involves the condensation of 2-amino furans with appropriate aldehydes or ketones, followed by cyclization to form the furo[2,3-d]pyrimidine core . The reaction conditions typically involve the use of mild acids or bases as catalysts and may require heating to facilitate the cyclization process . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimization of reaction conditions to improve yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The presence of the bromophenyl group allows for potential oxidation reactions, which can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can also undergo reduction reactions, particularly at the bromophenyl group, using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromophenyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions . Major products formed from these reactions depend on the specific reagents and conditions used but can include various substituted derivatives of the original compound .

Scientific Research Applications

Chemistry: The compound serves as a valuable intermediate in the synthesis of other heterocyclic compounds and can be used in combinatorial chemistry for drug discovery.

Biology: It has shown promising biological activities, including cytotoxic effects against certain cancer cell lines, making it a potential candidate for anticancer drug development.

Medicine: The compound’s ability to inhibit specific enzymes or receptors has been explored for therapeutic applications, particularly in the treatment of cancer and other diseases.

Industry: Its unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 5-(3-bromophenyl)-1,3-dimethyl-6-(phenylamino)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione exerts its effects involves interactions with specific molecular targets. For example, it may inhibit certain enzymes or receptors involved in cell proliferation, leading to cytotoxic effects in cancer cells . The compound’s structure allows it to fit into the active sites of these targets, disrupting their normal function and leading to therapeutic effects .

Comparison with Similar Compounds

Similar compounds to 5-(3-bromophenyl)-1,3-dimethyl-6-(phenylamino)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione include other furo[2,3-d]pyrimidines and pyrrolo[2,3-d]pyrimidines . These compounds share a similar core structure but differ in their substituents, which can lead to variations in their biological activities and applications . The uniqueness of this compound lies in its specific combination of substituents, which confer distinct chemical and biological properties .